Methyl 12-hydroxyhexacosanoate

• CAS No.: 537048-51-4
• Molecular Formula: C27H54O3
• Molecular Weight: 426.7 g/mol
• IUPAC Name: methyl 12-hydroxyhexacosanoate
• InChI: InChI=1S/C27H54O3/c1-3-4-5-6-7-8-9-10-11-14-17-20-23-26(28)24-21-18-15-12-13-16-19-22-25-27(29)30-2/h26,28H,3-25H2,1-2H3
• InChI Key: UXIKCYRPEYBQBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC(CCCCCCCCCCC(=O)OC)O

Description

Methyl 12-hydroxyhexacosanoate is a chemical compound with the molecular formula C27H54O3. It is an ester derived from 12-hydroxyhexacosanoic acid and methanol. This compound is known for its unique structure, which includes a long carbon chain with a hydroxyl group at the 12th position and a methyl ester group at the terminal end. It is used in various scientific and industrial applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 12-hydroxyhexacosanoate can be synthesized through the esterification of 12-hydroxyhexacosanoic acid with methanol. The reaction typically involves the use of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the esterification process. The reaction is carried out under reflux conditions, where the mixture is heated to the boiling point of methanol, allowing the esterification to proceed efficiently.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure a consistent and high-yield production process. The reaction conditions are optimized to achieve maximum conversion of 12-hydroxyhexacosanoic acid to the methyl ester, with careful control of temperature, pressure, and catalyst concentration.

Chemical Reactions Analysis

Types of Reactions

Methyl 12-hydroxyhexacosanoate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at